5-{5-[(4-chlorobenzyl)sulfanyl]-1,3,4-oxadiazol-2-yl}-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole

• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-5-[1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazol-5-yl]-1,3,4-oxadiazole
• InChI: InChI=1S/C16H10ClF3N4OS2/c1-24-14-10(12(23-24)16(18,19)20)6-11(27-14)13-21-22-15(25-13)26-7-8-2-4-9(17)5-3-8/h2-6H,7H2,1H3
• InChI Key: JHIIOPQUIREEKN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(S2)C3=NN=C(O3)SCC4=CC=C(C=C4)Cl)C(=N1)C(F)(F)F
• Molecular Formula: C16H10ClF3N4OS2
• Molecular Weight: 430.9 g/mol
• CAS No.: 478080-23-8

Description

This heterocyclic compound features a thieno[2,3-c]pyrazole core fused with a 1,3,4-oxadiazole ring. Key structural elements include:

• A methyl group at the 1-position and a trifluoromethyl group at the 3-position of the pyrazole ring, both influencing electronic properties and metabolic stability.

The trifluoromethyl group enhances resistance to oxidative metabolism, while the sulfanyl linkage may facilitate binding to biological targets through sulfur-mediated interactions .

Biological Activity

5-{5-[(4-chlorobenzyl)sulfanyl]-1,3,4-oxadiazol-2-yl}-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole is a heterocyclic compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and neuropharmacology. This article reviews the compound’s biological activity, including its anticancer properties and neuroprotective effects.

Chemical Structure and Properties

The compound has a molecular formula of C14H10ClN3OS and a molecular weight of 303.77 g/mol. Its structure features a thieno-pyrazole core with an oxadiazole moiety and a chlorobenzyl sulfanyl substituent. This unique arrangement contributes to its biological activity.

Property	Value
Molecular Formula	C14H10ClN3OS
Molecular Weight	303.77 g/mol
InChI Key	RXXBTCDCMJHCEP-UHFFFAOYSA-N

Anticancer Activity

Recent studies have demonstrated the anticancer potential of this compound. In vitro assays revealed that it exhibits significant antiproliferative activity against various cancer cell lines. For instance, in a screening study, it was noted that the compound inhibited the growth of pancreatic cancer cells with IC50 values in the low micromolar range.

Case Study: Anticancer Screening

A study published in 2019 identified several promising compounds through drug library screening on multicellular spheroids. The results indicated that 5-{5-[(4-chlorobenzyl)sulfanyl]-1,3,4-oxadiazol-2-yl}-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole exhibited notable cytotoxic effects against pancreatic cancer cell lines, demonstrating its potential as an anticancer agent .

Neuroprotective Effects

In addition to its anticancer properties, this compound has shown promise in neuropharmacology. Research indicates that derivatives of oxadiazoles can exhibit neuroprotective effects by modulating neurotransmitter levels and reducing oxidative stress.

The neuroprotective activity is attributed to the compound's ability to scavenge reactive oxygen species (ROS) and enhance neurosteroid levels. A study on related oxadiazole derivatives reported improvements in seizure behaviors in zebrafish models through modulation of neurotransmitter levels such as serotonin and progesterone .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Oxadiazole Derivatives with Varied Substituents

Compound Name	Key Substituents	Biological Activity/Properties	Reference
5-(5-Isopropyl-1,3,4-oxadiazol-2-yl)-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole	Isopropyl (oxadiazole)	Not reported; structural analog
5-(3-Cyclopropyl-1H-pyrazol-5-yl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole	Cyclopropyl (pyrazole), trifluoromethyl	Not reported; similar lipophilicity
4-(4-Chlorobenzoyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chlorobenzoate	Chlorobenzoyl, methyl	Antibacterial activity

Key Observations :

• Replacement of the 4-chlorobenzylsulfanyl group with isopropyl (as in ) reduces aromatic interactions but may improve solubility.
• The trifluoromethyl group, common across analogs, consistently enhances metabolic stability and electron-withdrawing effects .
• Chlorine-substituted derivatives (e.g., ) demonstrate antibacterial activity, suggesting the target compound’s 4-chlorobenzyl group could confer similar properties.

Halogen-Substituted Pyrazole/Thiazole Derivatives

Compound Name	Halogen Substituent	Structural Features	Reference
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole	Chloro, fluoro	Isostructural packing, antimicrobial
5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde	Chlorophenylsulfanyl	Planar conformation, crystal stability

Key Observations :

• Chlorine and fluorine substituents (e.g., ) optimize crystal packing via halogen bonding, critical for solid-state stability.
• The chlorophenylsulfanyl group in mirrors the target compound’s 4-chlorobenzylsulfanyl moiety, suggesting comparable conformational rigidity and sulfur-mediated binding.

Trifluoromethyl-Containing Analogs

Compound Name	Trifluoromethyl Position	Applications	Reference
5-(4-Chlorophenyl)-1-(4-methoxyphenyl)-3-(trifluoromethyl)-1H-pyrazole	Pyrazole 3-position	Pesticide (inference from )
Fipronil (5-amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-4-(trifluoromethyl)sulfinyl)-1H-pyrazole-3-carbonitrile)	Pyrazole 3-, 4-positions	Commercial insecticide

Key Observations :

• Fipronil’s sulfinyl group enhances bioavailability compared to the target compound’s sulfanyl linkage, highlighting substituent-dependent activity .

Structural and Functional Insights

• Molecular Conformation: The target compound’s thieno[2,3-c]pyrazole core likely adopts a planar conformation, similar to isostructural thiazole derivatives . Non-planar distortions may occur at the 4-chlorobenzylsulfanyl group, as seen in analogous sulfanyl-pyrazoles .
• Intermolecular Interactions : Halogen (Cl, F) and sulfur atoms facilitate crystal packing via C–H···X and S···π interactions, critical for materials science applications .
• Biological Potential: While direct data are lacking, structural parallels to antimicrobial () and pesticidal () compounds suggest plausible bioactivity.

Q & A

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

• Methodological Answer: Synthesis optimization requires systematic adjustment of reaction parameters. For example:

• Temperature: Elevated temperatures (50–80°C) enhance reaction rates but may increase side reactions. Lower temperatures (room temperature) are preferable for sensitive intermediates .
• Solvent Selection: Polar aprotic solvents (e.g., DMF, THF) improve solubility of intermediates, while greener solvents (e.g., ethanol/water mixtures) reduce environmental impact .
• Catalysts: Copper(I) catalysts (e.g., CuSO₄ with ascorbate) are effective for click chemistry steps, as demonstrated in triazole-pyrazole hybrid syntheses .
• Purification: Column chromatography (silica gel, hexane/ethyl acetate gradients) or recrystallization ensures high purity (>95%) .

Q. What analytical techniques are critical for structural characterization?

• Methodological Answer:

• Single-crystal X-ray diffraction resolves bond angles, dihedral angles, and confirms stereochemistry (e.g., crystal structure resolved at 113 K with R-factor = 0.088) .
• NMR spectroscopy: ¹H/¹³C NMR identifies substituents (e.g., trifluoromethyl peaks at δ ~110–120 ppm in ¹⁹F NMR) .
• LC-MS and elemental analysis validate molecular weight and elemental composition (e.g., C:H:N:S ratios) .

Q. What in vitro assays are recommended for initial biological activity profiling?

• Methodological Answer:

• Antimicrobial: Broth microdilution assays (MIC determination) against Gram-positive/negative bacteria and fungi .
• Anticancer: MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to assess IC₅₀ values .
• Anti-inflammatory: COX-2 inhibition assays using ELISA kits .

Advanced Research Questions

Q. How can contradictory bioactivity data across studies be resolved?

• Methodological Answer:

• Dose-response normalization: Standardize compound concentrations (e.g., µM vs. mg/mL discrepancies) .
• Cell line validation: Use authenticated cell lines (e.g., ATCC) to minimize variability in cytotoxicity results .
• Assay controls: Include positive controls (e.g., doxorubicin for cytotoxicity) and solvent controls (DMSO <0.1%) .
• Meta-analysis: Compare structural analogs (e.g., oxadiazole vs. thiadiazole derivatives) to identify substituent-dependent trends .

Q. What computational approaches elucidate mechanistic pathways for observed bioactivity?

• Methodological Answer:

• Molecular docking: Predict binding affinities to target proteins (e.g., EGFR kinase or COX-2 active sites) using AutoDock Vina .
• MD simulations: Analyze ligand-protein stability over 100+ ns trajectories (GROMACS/AMBER) to assess conformational changes .
• ADME prediction: SwissADME or pkCSM tools evaluate bioavailability, blood-brain barrier penetration, and toxicity .

Q. How can structure-activity relationships (SAR) guide rational design of derivatives?

• Methodological Answer:

• Substituent variation: Replace the 4-chlorobenzyl group with electron-withdrawing (e.g., nitro) or donating (e.g., methoxy) groups to modulate electronic effects .
• Heterocycle swapping: Substitute oxadiazole with triazole or thiadiazole to alter steric and electronic profiles .
• Bioisosteres: Replace trifluoromethyl with cyano or sulfonamide groups to enhance solubility or target affinity .

Q. What experimental designs address potential environmental or toxicological risks?

• Methodological Answer:

• Ecotoxicology assays: Daphnia magna acute toxicity tests (OECD 202) and algal growth inhibition (OECD 201) .
• Degradation studies: Hydrolytic/photolytic stability tests under varied pH and UV light to predict environmental persistence .
• Metabolite profiling: LC-HRMS identifies degradation products in simulated environmental conditions (e.g., soil/water systems) .